Phloroglucinol Phloroglucinol 1, 3, 5-Trihydroxybenzene, also known as 1, 3, 5-benzenetriol or benzene-1, 3, 5-triol, belongs to the class of organic compounds known as phloroglucinols and derivatives. Phloroglucinols and derivatives are compounds containing a phloroglucinol (benzene-1, 3, 5-triol) moiety, which consists of a benzene ring bearing one hydroxyl group at positions 1, 3, and 5. 1, 3, 5-Trihydroxybenzene exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 1, 3, 5-Trihydroxybenzene has been primarily detected in feces. 1, 3, 5-Trihydroxybenzene is also a parent compound for other transformation products, including but not limited to, (6R)-2-acetyl-6-(3-acetyl-2, 4, 6-trihydroxy-5-methylphenyl)-3-hydroxy-6-methylcyclohexa-2, 4-dien-1-one, 2, 4-diacetylphloroglucinol, and dieckol. Outside of the human body, 1, 3, 5-trihydroxybenzene can be found in a number of food items such as carob, soft-necked garlic, tea, and highbush blueberry. This makes 1, 3, 5-trihydroxybenzene a potential biomarker for the consumption of these food products.
Phloroglucinol is a benzenetriol with hydroxy groups at position 1, 3 and 5. It has a role as an algal metabolite.
Phloroglucinol has been used in trials studying the diagnostic of Colonoscopy.
Brand Name: Vulcanchem
CAS No.: 108-73-6
VCID: VC0013840
InChI: InChI=1S/C6H6O3/c7-4-1-5(8)3-6(9)2-4/h1-3,7-9H
SMILES: C1=C(C=C(C=C1O)O)O
Molecular Formula: C6H6O3
Molecular Weight: 126.11 g/mol

Phloroglucinol

CAS No.: 108-73-6

Reference Standards

VCID: VC0013840

Molecular Formula: C6H6O3

Molecular Weight: 126.11 g/mol

Phloroglucinol - 108-73-6

CAS No. 108-73-6
Product Name Phloroglucinol
Molecular Formula C6H6O3
Molecular Weight 126.11 g/mol
IUPAC Name benzene-1,3,5-triol
Standard InChI InChI=1S/C6H6O3/c7-4-1-5(8)3-6(9)2-4/h1-3,7-9H
Standard InChIKey QCDYQQDYXPDABM-UHFFFAOYSA-N
SMILES C1=C(C=C(C=C1O)O)O
Canonical SMILES C1=C(C=C(C=C1O)O)O
Appearance White solid
Melting Point 218.5 °C
218.5°C
Physical Description Solid
Description 1, 3, 5-Trihydroxybenzene, also known as 1, 3, 5-benzenetriol or benzene-1, 3, 5-triol, belongs to the class of organic compounds known as phloroglucinols and derivatives. Phloroglucinols and derivatives are compounds containing a phloroglucinol (benzene-1, 3, 5-triol) moiety, which consists of a benzene ring bearing one hydroxyl group at positions 1, 3, and 5. 1, 3, 5-Trihydroxybenzene exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 1, 3, 5-Trihydroxybenzene has been primarily detected in feces. 1, 3, 5-Trihydroxybenzene is also a parent compound for other transformation products, including but not limited to, (6R)-2-acetyl-6-(3-acetyl-2, 4, 6-trihydroxy-5-methylphenyl)-3-hydroxy-6-methylcyclohexa-2, 4-dien-1-one, 2, 4-diacetylphloroglucinol, and dieckol. Outside of the human body, 1, 3, 5-trihydroxybenzene can be found in a number of food items such as carob, soft-necked garlic, tea, and highbush blueberry. This makes 1, 3, 5-trihydroxybenzene a potential biomarker for the consumption of these food products.
Phloroglucinol is a benzenetriol with hydroxy groups at position 1, 3 and 5. It has a role as an algal metabolite.
Phloroglucinol has been used in trials studying the diagnostic of Colonoscopy.
Solubility 0.08 M
10.6 mg/mL at 20 °C
Synonyms 1,3,5-Benzenetriol; 1,3,5-Trihydroxybenzene; Benzene-s-triol; Dilospan S; NSC 1572; Phloroglucin; Phloroglucine; Spasfon-Lyoc; sym-Trihydroxybenzene;
Reference Phloroglucinol compounds of natural origin. Singh I.P. & Bharate S.B. Nat. Prod. Rep. 2006, 23, 558.
PubChem Compound 359
Last Modified Nov 11 2021
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